Cas no 2229573-23-1 (O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine)

• Product Name: O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine
• CAS No: 2229573-23-1
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5971355
• PubChem ID: 165690162
• Update Time: 2025-05-21

O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine
• 2229573-23-1
• O-[1-(2-fluoro-6-methylphenyl)ethyl]hydroxylamine
• EN300-1744860

• Inchi： 1S/C9H12FNO/c1-6-4-3-5-8(10)9(6)7(2)12-11/h3-5,7H,11H2,1-2H3
• InChI Key： MLYHLGQDDYBGQF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C)ON

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine

Comprehensive Overview of O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine (CAS No. 2229573-23-1)

In the realm of organic chemistry and pharmaceutical research, O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine (CAS No. 2229573-23-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluoro and methyl substituents, belongs to the class of hydroxylamine derivatives, which are pivotal intermediates in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and material science, aligning with the growing demand for novel bioactive molecules and small-molecule inhibitors.

The molecular structure of O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine features a hydroxylamine moiety attached to an ethyl group, further substituted with a 2-fluoro-6-methylphenyl ring. This arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for designing targeted therapeutics. Recent studies highlight its role in modulating enzyme activity and interacting with biological targets, a topic frequently searched in AI-driven drug design platforms. The compound's CAS No. 2229573-23-1 is often queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and cheminformatics.

From a synthetic perspective, the preparation of O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine involves multi-step organic transformations, including fluorination and reductive amination. These methods are widely discussed in academic forums and patent literature, catering to the interests of chemists seeking green chemistry alternatives or catalytic efficiency improvements. Notably, the compound's stability under varying pH conditions has sparked debates on its suitability for prodrug development, a trending topic in precision medicine circles.

In the context of user-generated queries, common questions include: "What are the applications of hydroxylamine derivatives in oncology?" or "How does fluorine substitution enhance drug bioavailability?" These inquiries underscore the compound's intersection with medicinal chemistry innovations. Additionally, its CAS No. 2229573-23-1 is often cross-referenced with structure-activity relationship (SAR) studies, emphasizing its role in optimizing ligand-receptor interactions.

Beyond pharmaceuticals, O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine has potential in agrochemical research, particularly in developing pesticide intermediates with improved environmental profiles. This aligns with global trends toward sustainable agriculture and reduced ecological footprints. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and stability, addressing another frequent search query: "How to validate the synthesis of complex hydroxylamines?"

In conclusion, O-1-(2-fluoro-6-methylphenyl)ethylhydroxylamine (CAS No. 2229573-23-1) represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial applications. Its integration into AI-augmented discovery pipelines and alignment with ESG (Environmental, Social, and Governance) goals further solidify its prominence. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge research and innovation-driven discussions.